Tasronetide

• Molecular Formula: C138H225N29O47
• Molecular Weight: 3042.4 g/mol
• InChI: InChI=1S/C138H225N29O47/c1-29-72(23)111(164-115(190)75(26)144-127(202)93-32-31-51-167(93)137(212)92(56-66(11)12)158-128(203)105(139)76(27)168)136(211)166-113(77(28)169)131(206)143-61-96(173)147-88(53-63(5)6)126(201)160-107(68(15)16)130(205)141-58-94(171)140-59-97(174)159-106(67(13)14)129(204)142-60-95(172)146-87(52-62(3)4)122(197)156-90(55-65(9)10)124(199)157-89(54-64(7)8)123(198)152-84(41-48-102(183)184)120(195)162-110(71(21)22)134(209)165-112(73(24)30-2)135(210)163-109(70(19)20)133(208)153-85(42-49-103(185)186)121(196)161-108(69(17)18)132(207)145-74(25)114(189)155-91(57-78-33-35-79(170)36-34-78)125(200)151-82(39-46-100(179)180)118(193)149-80(37-44-98(175)176)116(191)148-81(38-45-99(177)178)117(192)150-83(40-47-101(181)182)119(194)154-86(138(213)214)43-50-104(187)188/h33-36,62-77,80-93,105-113,168-170H,29-32,37-61,139H2,1-28H3,(H,140,171)(H,141,205)(H,142,204)(H,143,206)(H,144,202)(H,145,207)(H,146,172)(H,147,173)(H,148,191)(H,149,193)(H,150,192)(H,151,200)(H,152,198)(H,153,208)(H,154,194)(H,155,189)(H,156,197)(H,157,199)(H,158,203)(H,159,174)(H,160,201)(H,161,196)(H,162,195)(H,163,210)(H,164,190)(H,165,209)(H,166,211)(H,175,176)(H,177,178)(H,179,180)(H,181,182)(H,183,184)(H,185,186)(H,187,188)(H,213,214)/t72-,73-,74-,75-,76+,77+,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,105-,106-,107-,108-,109-,110-,111-,112-,113-/m0/s1
• InChIKey: XFRWAXCNLHWJPT-CZFZTCKHSA-N

Tasronetide (FTX-101) Compound Profile

Tasronetide (also designated FTX-101) is a synthetic 29-amino-acid α-helical therapeutic peptide [1]. It functions as a first-in-class remyelinating agent by targeting the transmembrane domain of the NRP1/Plexin-A1 receptor complex, a pathway overexpressed in demyelinating diseases such as multiple sclerosis and chronic optic neuropathy [2]. Phase I clinical evaluation in healthy subjects has been successfully completed [3]. The compound is characterized by a molecular weight of 3042.43 g/mol and a molecular formula of C138H225N29O47, with CAS registry number 2919567-65-8 .

Pathway Context NRP1/Plexin-A1 transmembrane signaling research

Formulation Surfactant-free aqueous solubility; spontaneous micelle formation in PBS

Research Stage Phase I study context available; synthetic 29-amino-acid α-helical research peptide

• [1] Binamé F, et al. Disruption of Plexin-A1 signaling by FTX-101: mode of action and effect on oligodendrocyte biology. Biomed Pharmacother. 2025;188:118186. View Source
• [2] Find Therapeutics. Tasronetide (FTX-101) Mechanism of Action. Pipeline. 2025. View Source
• [3] Find Therapeutics. Find Therapeutics Announces Series A Extension Financing and Appointment of Dr. Thierry Abribat as Executive Chairman of the Board. Press Release. 2026. View Source

Why Generic Substitution Fails for Tasronetide

Tasronetide cannot be generically substituted with other remyelinating agents, including its parental peptide MTP-PlexA1 or small molecule M1 muscarinic antagonists, due to its unique rational design that confers both high aqueous solubility without surfactants and ultra-high affinity targeting of the NRP1/Plexin-A1 transmembrane dimerization interface [1]. Unlike MTP-PlexA1, which requires surfactant-assisted solubilization, tasronetide's engineered α-helical structure enables spontaneous micelle formation in PBS, a critical differentiator for formulation and reproducibility in experimental systems [2]. Furthermore, its mechanism of action—direct disruption of the Sema3A inhibitory signaling complex—is distinct from broad-spectrum muscarinic antagonism, conferring pathway selectivity that cannot be replicated by compounds such as clemastine or PIPE-307 [3].

Tasronetide

MTP-PlexA1 (parent peptide)

Formulation context may not transfer; MTP-PlexA1 requires surfactant-assisted solubilization

Tasronetide

Clemastine

Mechanism mismatch; muscarinic M1/H1 antagonism differs from NRP1/Plexin-A1 pathway targeting

Tasronetide

PIPE-307

Pathway-targeting difference; may not replicate Sema3A/NRP1/Plexin-A1 disruption profile

• [1] Binamé F, et al. Disruption of Plexin-A1 signaling by FTX-101: mode of action and effect on oligodendrocyte biology. Biomed Pharmacother. 2025;188:118186. View Source
• [2] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source
• [3] Meglio M. Remyelination in Multiple Sclerosis: Progress and Pipeline Updates. NeurologyLive. 2025. View Source

Tasronetide Evidence Guide

Solubility and Formulation Advantage Over MTP-PlexA1

Tasronetide (FTX-101) demonstrates a critical formulation advantage over its parent peptide MTP-PlexA1. While MTP-PlexA1 requires the use of surfactants for solubilization, tasronetide is engineered to be directly soluble in phosphate-buffered saline (PBS), forming stable 28 nm micelles [1]. This eliminates the need for excipients that may confound in vitro and in vivo experimental outcomes.

Solubility & Formulation

Head-to-head

Target PBS-soluble; 28 nm micelles

Comparator Surfactant-dependent solubilization

Supports surfactant-free formulation context

DLS-verified; >92% purity; powder dissolved in PBS

Evidence Dimension	Aqueous solubility and self-assembly
Target Compound Data	Directly soluble in PBS; forms 28 nm micelles; >92% purity
Comparator Or Baseline	MTP-PlexA1 (parent peptide): requires surfactant for solubilization
Quantified Difference	Qualitative difference: spontaneous micelle formation vs. surfactant-dependent solubilization
Conditions	Powder dissolved in PBS; dynamic light scattering (DLS) analysis

Why This Matters

This formulation advantage simplifies experimental handling, reduces potential excipient-mediated artifacts, and enhances translational relevance for procurement in both academic and industrial settings.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source

Disruption of NRP1/Plexin-A1 Dimerization

Tasronetide (FTX-101) disrupts the NRP1/Plexin-A1 transmembrane receptor complex with an IC50 of 0.091 nM, as measured by proximity ligation assay (PLA) [1]. This represents ultra-high affinity targeting of the dimerization interface. In the same assay, the parental peptide MTP-PlexA1 exhibits comparable potency, whereas a scrambled control peptide shows no effect, confirming sequence-specific activity [1].

Dimerization Inhibition

Head-to-head

IC50 = 0.091 nM

Reported target-engagement assay context

Proximity ligation assay; scrambled control negative

Evidence Dimension	Inhibition of NRP1/Plexin-A1 dimerization
Target Compound Data	IC50 = 0.091 nM
Comparator Or Baseline	MTP-PlexA1: comparable potency; Scrambled peptide: no effect
Quantified Difference	Tasronetide IC50 = 0.091 nM
Conditions	Proximity ligation assay (PLA) quantifying NRP1/Plexin-A1 molecular interactions

Why This Matters

The ultra-low nanomolar potency establishes tasronetide as a high-affinity probe for studying NRP1/Plexin-A1 biology and supports its potential for achieving robust target engagement at low doses.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source

Off-Target Selectivity Profile

Tasronetide (FTX-101) demonstrates high specificity for the NRP1/Plexin-A1 complex. In a broad selectivity panel assessing 44 targets—including G protein-coupled receptors, enzymes, and transporters—tasronetide exhibited no significant activity at concentrations up to 10 µM [1]. This clean selectivity profile is in stark contrast to small molecule remyelinating candidates like clemastine, a known muscarinic receptor antagonist with antihistaminergic activity [2].

Off-Target Selectivity

Cross-study comparable

Target 0/44 targets hit at 10 µM

Comparator Multi-target muscarinic/H1 activity

Supports pathway-selective research context

44-target panel; GPCRs, enzymes, transporters screened

Evidence Dimension	Off-target activity (selectivity)
Target Compound Data	No significant activity against 44 tested targets at 10 µM
Comparator Or Baseline	Clemastine: documented muscarinic M1 and histamine H1 receptor antagonism
Quantified Difference	Tasronetide: 0/44 targets hit at 10 µM; Clemastine: multiple receptor interactions at therapeutic concentrations
Conditions	In vitro selectivity panel of 44 diverse pharmacological targets

Why This Matters

High target selectivity minimizes the risk of off-target-mediated effects in complex biological systems, making tasronetide a cleaner tool for probing NRP1/Plexin-A1-specific biology compared to multi-targeted alternatives.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source
• [2] Meglio M. Remyelination in Multiple Sclerosis: Progress and Pipeline Updates. NeurologyLive. 2025. View Source

Rescue of Sema3A-Inhibited Migration

In transwell migration assays, Semaphorin 3A (Sema3A) reduced the migration of mouse oligodendrocytes by 37% and human oligodendrocytes by 70% [1]. Pre-treatment with tasronetide (FTX-101) completely abrogated this inhibitory effect, restoring migration to baseline levels with an IC50 of 1.2 nM [1]. This functional rescue demonstrates that tasronetide not only binds the receptor complex but also neutralizes the downstream inhibitory signaling cascade.

Migration Rescue

Head-to-head

IC50 = 1.2 nM; full reversal

Reported pathway neutralization context

Transwell assay; human and mouse OPCs

Evidence Dimension	Restoration of Sema3A-inhibited cell migration
Target Compound Data	Complete restoration of migration; IC50 = 1.2 nM
Comparator Or Baseline	Sema3A alone: 37% reduction (mouse), 70% reduction (human)
Quantified Difference	Tasronetide fully reverses Sema3A-mediated inhibition
Conditions	Transwell migration assay with mouse Oli-neu cells and human fibroblast-derived oligodendrocytes

Why This Matters

This functional assay provides a direct, quantitative measure of tasronetide's ability to overcome a key inhibitory barrier to remyelination, a parameter not directly addressed by simple receptor binding assays.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source

Myelin Sheath Restoration in iPSC Models

In a human induced pluripotent stem cell (iPSC)-derived neuron-oligodendrocyte co-culture model, treatment with Sema3A significantly reduced myelin basic protein (MBP) signal intensity, indicative of impaired myelination [1]. Co-treatment with tasronetide (FTX-101) completely reversed this reduction, restoring MBP signal to levels comparable to untreated controls [1]. This demonstrates functional remyelination in a physiologically relevant human model system.

Myelin Sheath Restoration

Head-to-head

Target Complete MBP signal restoration

Comparator Sema3A reduced MBP signal

Supports human cell-model myelination context

iPSC-derived neuron-OPC co-culture; Sema3A challenge

Evidence Dimension	Myelin sheath formation (MBP signal intensity)
Target Compound Data	Complete restoration of MBP signal
Comparator Or Baseline	Sema3A alone: significant reduction in MBP signal
Quantified Difference	Tasronetide fully reverses Sema3A-induced myelination deficit
Conditions	Human iPSC-derived neuron-oligodendrocyte co-cultures challenged with Sema3A

Why This Matters

This evidence in a human iPSC-based model provides translational validation of tasronetide's pro-myelinating activity, distinguishing it from compounds that have only shown efficacy in rodent systems.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source

Long-Term Stability Profile

Tasronetide (FTX-101) demonstrates robust stability in multiple contexts. GMP-grade lyophilized powder is stable for at least 12 months when stored at 5°C or -20°C [1]. In solution, particle size remains constant for 16 weeks at room temperature in PBS [1]. Furthermore, tasronetide exhibits no degradation over 24 hours in mouse plasma, indicating resistance to proteolytic cleavage [1].

Long-Term Stability

Supporting evidence

Powder: 12+ months PBS (RT): 16 weeks Plasma: 24 hours

Reported stability profile; supports reproducible research

GMP powder storage at 5°C/-20°C; DLS monitoring

Evidence Dimension	Chemical and physical stability
Target Compound Data	12+ months (powder, 5°C/-20°C); 16 weeks in PBS (RT); 24 hours in plasma
Comparator Or Baseline	Not directly compared; established as a favorable developability characteristic
Quantified Difference	Not applicable for comparison
Conditions	GMP powder storage; DLS particle size analysis; mouse plasma incubation

Why This Matters

Extended shelf life and plasma stability reduce logistical burdens and ensure reproducible experimental outcomes, critical factors for both research procurement and eventual therapeutic development.

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source

Tasronetide Application Scenarios

NRP1/Plexin-A1 Signaling in OPC Biology

Tasronetide is optimally suited for investigators studying the Sema3A/NRP1/Plexin-A1 inhibitory axis in OPC migration and differentiation. Its ultra-high affinity (IC50 = 0.091 nM) and functional rescue capacity (IC50 = 1.2 nM) [1] make it a precise tool for dissecting this specific pathway without the confounding off-target effects associated with small molecule muscarinic antagonists [2].

iPSC-Based Myelination Assays for Drug Discovery

Given its demonstrated efficacy in restoring myelin sheath formation in human iPSC-derived neuron-oligodendrocyte co-cultures [1], tasronetide is a preferred positive control or lead compound for phenotypic screening campaigns aimed at identifying novel remyelinating agents. Its water solubility and surfactant-free formulation [1] further enhance its utility in sensitive stem cell culture systems.

Chronic Dosing with Enhanced Solubility and Stability

Tasronetide's excellent long-term stability (12+ months as lyophilized powder, 16 weeks in PBS at room temperature) and resistance to plasma degradation [1] make it a suitable candidate for chronic in vivo studies. Its aqueous solubility without surfactants [1] simplifies formulation for repeated dosing, reducing experimental variability and animal stress.

Benchmarking Novel NRP1/Plexin-A1 Antagonists

With its well-characterized potency, selectivity, and functional rescue data [1], tasronetide serves as an essential benchmark for evaluating next-generation peptides or small molecules targeting the NRP1/Plexin-A1 transmembrane interface. Its direct comparison to the parental MTP-PlexA1 peptide [1] provides a clear reference point for assessing improvements in solubility and formulation.

Application

Selection Property

Validation Focus

NRP1/Plexin-A1 pathway signaling studies

Target engagement and pathway neutralization

Sema3A pathway-response endpoints

iPSC-based myelination model studies

Surfactant-free formulation for sensitive cultures

Myelin sheath formation endpoints

Chronic in vivo model studies

Long-term stability and aqueous solubility

Exposure-model reproducibility review

NRP1/Plexin-A1 antagonist comparator studies

Well-characterized potency and selectivity profile

Comparator-response endpoint review

• [1] eBioTrade. FTX-101干扰Plexin-A1信号传导的作用模式及其对少突胶质细胞生物学的影响. 2025. View Source
• [2] Meglio M. Remyelination in Multiple Sclerosis: Progress and Pipeline Updates. NeurologyLive. 2025. View Source